![molecular formula C9H10BrN3 B1460818 5-bromo-1-ethyl-1H-1,3-benzodiazol-2-amine CAS No. 24786-56-9](/img/structure/B1460818.png)
5-bromo-1-ethyl-1H-1,3-benzodiazol-2-amine
Overview
Description
5-bromo-1-ethyl-1H-1,3-benzodiazol-2-amine is a chemical compound with the CAS Number: 24786-56-9. It has a molecular weight of 240.1 . The compound is in the form of a powder .
Synthesis Analysis
Imidazole, a five-membered heterocyclic moiety, is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures . Imidazole was first named glyoxaline because the first synthesis was made by glyoxal and ammonia . It has become an important synthon in the development of new drugs .Molecular Structure Analysis
The molecular structure of this compound consists of three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
Imidazole shows both acidic and basic properties due to its amphoteric nature . Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms .Physical And Chemical Properties Analysis
This compound is a white or colorless solid that is highly soluble in water and other polar solvents .Mechanism of Action
5-BEB is a potent inhibitor of the enzyme acetylcholinesterase (5-bromo-1-ethyl-1H-1,3-benzodiazol-2-amine), which is involved in the regulation of neurotransmission. The mechanism of action of 5-BEB is thought to involve the formation of a covalent bond between the compound and the active site of the enzyme, which prevents the enzyme from catalyzing the hydrolysis of acetylcholine.
Biochemical and Physiological Effects
5-BEB has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase (this compound), which is involved in the regulation of neurotransmission. In addition, 5-BEB has been shown to modulate the activity of various enzymes involved in the metabolism of carbohydrates and lipids, as well as to inhibit the activity of various ion channels.
Advantages and Limitations for Lab Experiments
The use of 5-BEB in laboratory experiments has a number of advantages. It is a relatively inexpensive compound, and it is easy to synthesize in good yield. In addition, 5-BEB has a wide range of biological activities, making it a useful tool for a variety of research applications. However, the use of 5-BEB in laboratory experiments also has a number of limitations. It is a relatively toxic compound, and its use must be carefully monitored to avoid potential health risks.
Future Directions
There are a number of potential future directions for research involving 5-BEB. These include further investigation of the mechanism of action of 5-BEB on acetylcholinesterase, as well as the development of more potent and selective inhibitors of this enzyme. In addition, further research is needed to explore the potential therapeutic applications of 5-BEB, such as the treatment of neurological disorders. Other potential future directions include the development of new biochemical and physiological assays utilizing 5-BEB, as well as the study of its effects on other biological processes.
Scientific Research Applications
5-BEB has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. In addition, 5-BEB has been used in the development of various biochemical and physiological assays, as well as in the study of various biological processes.
Safety and Hazards
properties
IUPAC Name |
5-bromo-1-ethylbenzimidazol-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrN3/c1-2-13-8-4-3-6(10)5-7(8)12-9(13)11/h3-5H,2H2,1H3,(H2,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKXDSPHJYREQRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)Br)N=C1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
24786-56-9 | |
Record name | 5-bromo-1-ethyl-1H-1,3-benzodiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.